![molecular formula C12H18N2O4S2 B2924617 2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide CAS No. 2305572-27-2](/img/structure/B2924617.png)
2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a thiazole derivative that has been synthesized using various methods, and its biochemical and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of specific cellular signaling pathways and protein kinases. This compound has been shown to inhibit the activity of various protein kinases, including Akt, MAPK, and PKC, which are involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. Additionally, this compound has been shown to inhibit the activity of various transcription factors, including NF-κB, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound inhibits cell proliferation and induces apoptosis in various cancer cell lines. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in immune cells. In vivo studies have shown that this compound has anti-tumor and anti-inflammatory effects in animal models of cancer and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide in lab experiments include its high purity, stability, and solubility in various solvents. Additionally, this compound has been extensively studied, and its effects on various cellular processes and signaling pathways are well understood. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to understand its pharmacokinetics and pharmacodynamics.
Future Directions
The future directions for the research on 2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide include the development of new synthesis methods to improve the yield and purity of the final product. Additionally, further studies are needed to understand the pharmacokinetics and pharmacodynamics of this compound in vivo. Moreover, the potential applications of this compound in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology, need to be explored further. Finally, the development of new derivatives of this compound with improved efficacy and reduced toxicity is an area of future research.
Synthesis Methods
The synthesis of 2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide has been reported in the literature using different methods. One of the most commonly used methods involves the reaction of 2-aminothiazole with ethyl acrylate and methylsulfonylpropanal in the presence of a base, followed by the reaction with ethyl chloroformate to yield the final product. Another method involves the reaction of 2-aminothiazole with ethyl acrylate and methylsulfonylpropanal in the presence of a catalyst, followed by the reaction with carbon disulfide and ethyl chloroformate to yield the final product. These methods have been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
The 2-(1-Ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide compound has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. In biochemistry, this compound has been studied for its potential as a protein kinase inhibitor and for its effects on various cellular signaling pathways. In pharmacology, this compound has been studied for its potential as a drug delivery agent and for its effects on drug metabolism and pharmacokinetics.
properties
IUPAC Name |
2-(1-ethoxyethyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4S2/c1-4-18-9(2)12-14-10(8-19-12)11(15)13-6-5-7-20(3,16)17/h5,7-9H,4,6H2,1-3H3,(H,13,15)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJNJKGNQDNTXBW-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)C1=NC(=CS1)C(=O)NCC=CS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(C)C1=NC(=CS1)C(=O)NC/C=C/S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.